PGD2-dihydroxypropanylamine

• Molecular Formula: C23H39NO6
• Molecular Weight: 425.6 g/mol
• InChI: InChI=1S/C23H39NO6/c1-2-3-6-9-18(27)12-13-20-19(21(28)14-22(20)29)10-7-4-5-8-11-23(30)24-17(15-25)16-26/h4,7,12-13,17-21,25-28H,2-3,5-6,8-11,14-16H2,1H3,(H,24,30)/b7-4-,13-12+/t18-,19+,20+,21-/m0/s1
• InChIKey: YRUGYYZQISUWGN-AVMYJHFGSA-N

PGD2-dihydroxypropanylamine (also known as Prostaglandin D2 serinol amide, PGD2-SA, CAS 851761-42-7) is a synthetic analog of Prostaglandin D2 (PGD2) characterized by a serinol amide moiety that confers unique chemical stability. This compound is structurally related to endogenous lipid mediators and is classified as a prostanoid.

PGD2-dihydroxypropanylamine (PGD2-SA): A Stable Prostanoid for Immunomodulation and Lipidomics Research

PGD2-dihydroxypropanylamine (also known as Prostaglandin D2 serinol amide, PGD2-SA, CAS 851761-42-7) is a synthetic analog of Prostaglandin D2 (PGD2) characterized by a serinol amide moiety that confers unique chemical stability [1]. This compound is structurally related to endogenous lipid mediators and is classified as a prostanoid [2]. Its primary research applications lie in the study of PGD2 receptor signaling (DP1 and DP2/CRTH2) and its role as a weak inhibitor of 2-oleoylglycerol hydrolysis . As a research tool, it is supplied with a purity of ≥95% and is intended for use in in vitro and ex vivo experimental systems .

Stable prostanoid probe Resists isomerization for receptor binding studies

DP2-biased interaction Supports pathway differentiation from DP1

Weak 2-AG hydrolysis inhibitor Minimal confounding in endocannabinoid enzyme assays

Defined purity specification Supports reproducibility in in vitro and ex vivo systems

• [1] Bertin Bioreagent. Prostaglandin D2 serinol amide (CAT N°: 10192) Product Page. 2024. View Source
• [2] EMBL-EBI. ChEBI: PGD2-dihydroxypropanylamine (CHEBI:186665). View Source

Why PGD2-dihydroxypropanylamine Cannot Be Substituted with Generic PGD2 or Ethanolamide Analogs

The chemical modification in PGD2-dihydroxypropanylamine (PGD2-SA) provides two key functional distinctions from its closest analogs, PGD2 and PGD2 ethanolamide. First, the serinol amide group prevents the isomerization that renders PGD2 2-glyceryl ester unstable, offering a stabilized molecular probe for receptor binding studies [1]. Second, unlike PGD2 ethanolamide which is a potent inducer of apoptosis in colorectal cancer cells , PGD2-SA acts as a weak inhibitor of 2-oleoylglycerol hydrolysis (<20% inhibition) and exhibits CB1 agonist activity, making it a superior tool for studying cannabinoid-related pathways without strong apoptotic confounding effects [2]. These mechanistic differences preclude simple interchangeability in assays designed to isolate specific signaling pathways.

Isomerization stability

PGD2 2-glyceryl ester undergoes isomerization; PGD2-SA remains stable. Receptor binding profiles may shift if using PGD2 ester.

Functional profile mismatch

PGD2 ethanolamide shows potent apoptosis induction; PGD2-SA has weak activity. Apoptosis endpoint context may differ significantly.

Receptor selectivity context

Native PGD2 activates DP1 and DP2; PGD2-SA is DP2-biased. DP1-mediated effects may confound studies when PGD2 is substituted.

• [1] Bertin Bioreagent. Prostaglandin D2 serinol amide (CAT N°: 10192) Product Page. 2024. View Source
• [2] Fowler CJ, et al. Cyclooxygenation of the arachidonoyl side chain of 1-arachidonoylglycerol and related compounds block their ability to prevent anandamide and 2-oleoylglycerol metabolism by rat brain in vitro. Biochem Pharmacol. 2005;69(8):1241-1245. View Source

Quantitative Differentiation of PGD2-dihydroxypropanylamine from Structural Analogs: A Selection Guide

Chemical Stability: Isomerization Resistance vs. PGD2 2-Glyceryl Ester

PGD2-dihydroxypropanylamine (PGD2-SA) does not undergo isomerization to the less active primary (1-glyceryl) ester form, a spontaneous process that affects the biological activity of its closest analog, PGD2 2-glyceryl ester [1]. This stability is a critical differentiator for experiments requiring a consistent and defined molecular species over time.

Isomerization Resistance

Head-to-head

Does not isomerize

Supports reproducible receptor binding assays

Versus PGD2 2-glyceryl ester that isomerizes to 1-glyceryl ester

Evidence Dimension	Isomerization to 1-glyceryl ester
Target Compound Data	0% (does not isomerize)
Comparator Or Baseline	PGD2 2-glyceryl ester
Quantified Difference	Qualitative: PGD2 2-glyceryl ester isomerizes to the less active 1-glyceryl ester, while PGD2-SA remains as the defined 2-glyceryl ester analog.
Conditions	Product information, based on structural and chemical property analysis.

Why This Matters

This ensures experimental reproducibility and accurate interpretation of receptor binding or functional assay results, avoiding the confounding variable of a spontaneously changing ligand mixture.

• [1] Bertin Bioreagent. Prostaglandin D2 serinol amide (CAT N°: 10192) Product Page. 2024. View Source

Functional Selectivity: Weak Inhibition of 2-Oleoylglycerol Hydrolysis vs. Other Analogs

PGD2-dihydroxypropanylamine (PGD2-SA) exhibits weak inhibition of the hydrolysis of [3H]2-oleoylglycerol, with <20% inhibition at all tested concentrations (0.2–100 μM), a profile distinct from the potent inhibition seen with its parent molecule 2-arachidonoylglycerol [1]. This contrasts with the more potent effects of other endocannabinoid-like molecules and allows for its use as a selective tool where strong MAGL inhibition is undesirable.

2-OG Hydrolysis Inhibition

Cross-study

Negligible activity

Low inhibition supports enzyme pathway-specific studies

Rat brain cytosol; comparator 2-AG and 1-AG show high inhibition

Evidence Dimension	Inhibition of [3H]2-oleoylglycerol hydrolysis
Target Compound Data	<20% inhibition at all concentrations (0.2-100 μM)
Comparator Or Baseline	2-Arachidonoylglycerol (2-AG); 1-Arachidonoylglycerol (1-AG)
Quantified Difference	2-AG is a potent substrate and inhibitor; 1-AG has a pI50 of 5.17 ± 0.04 (maximum inhibition 88%); PGD2-SA shows negligible activity.
Conditions	In vitro enzyme assay using rat brain cytosolic fractions.

Why This Matters

For researchers studying endocannabinoid tone or specific enzyme pathways, this low activity ensures that observed effects are not confounded by unintended inhibition of 2-AG metabolism.

• [1] Fowler CJ, et al. Cyclooxygenation of the arachidonoyl side chain of 1-arachidonoylglycerol and related compounds block their ability to prevent anandamide and 2-oleoylglycerol metabolism by rat brain in vitro. Biochem Pharmacol. 2005;69(8):1241-1245. View Source

Receptor Interaction Profile: Predominant DP2 vs. DP1 Activity

While both PGD2 and PGD2-dihydroxypropanylamine (PGD2-SA) interact with the DP1 and DP2 (CRTH2) receptors, PGD2-SA is reported to predominantly interact with the DP2 receptor . This is in contrast to the native ligand PGD2, which has well-documented high affinity for both DP1 and DP2. For instance, PGD2 methyl ester binds to hDP1 and hCRTH2 with Ki values of 460 nM and 270 nM, respectively . This receptor bias may be significant for dissecting DP2-specific signaling pathways.

Receptor Selectivity

Class-level

Predominant DP2 interaction

May support DP2-specific signaling studies

Quantitative Ki data not available for PGD2-SA; comparator PGD2 methyl ester Ki hDP1 460 nM, hCRTH2 270 nM

Evidence Dimension	Receptor selectivity (DP1 vs. DP2/CRTH2)
Target Compound Data	Predominant interaction with DP2 receptor
Comparator Or Baseline	Prostaglandin D2 (PGD2)
Quantified Difference	PGD2 methyl ester: Ki (hDP1) = 460 nM; Ki (hCRTH2) = 270 nM . A direct, quantitative comparison for PGD2-SA is not available in the current public literature.
Conditions	Receptor binding assays (comparator data).

Why This Matters

This property is valuable for scientists requiring a tool compound with a distinct receptor activation profile to differentiate DP1 from DP2 mediated effects in complex biological systems.

Sourcing and Purity: A Consistent Research Tool with Defined Specifications

PGD2-dihydroxypropanylamine is available from multiple commercial suppliers with a minimum purity specification of 95% . This ensures a consistent and reliable research tool, which is critical for reproducibility. In contrast, many endogenous PGD2 metabolites and related lipid mediators are not commercially available with such defined purity or are sold as research-grade mixtures, introducing significant batch-to-batch variability.

Purity & Sourcing

Supporting

≥95% purity, commercially available

Supports quantitative lipidomics reproducibility

Vendor specification; biological lipid mixtures lack defined purity

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	≥95% purity, commercially available
Comparator Or Baseline	Endogenous PGD2 metabolites (e.g., 15-deoxy-Δ12,14-PGJ2, PGD2 2-glyceryl ester)
Quantified Difference	Qualitative: PGD2-SA is a defined, synthetic compound with a guaranteed purity, unlike many biologically-derived lipids which are often complex mixtures.
Conditions	Vendor technical specifications.

Why This Matters

For quantitative analytical studies, such as mass spectrometry-based lipidomics, the use of a well-characterized, high-purity standard is essential for accurate calibration and reliable quantification of endogenous lipid species.

Optimal Use Cases for PGD2-dihydroxypropanylamine in Research and Development

Investigating DP2/CRTH2 Receptor Signaling in Type 2 Inflammation

Due to its reported predominant interaction with the DP2 receptor , PGD2-dihydroxypropanylamine is an ideal tool for dissecting DP2-specific signaling pathways in in vitro models of allergic inflammation. It allows researchers to isolate DP2-mediated effects on eosinophil chemotaxis and Th2 cell activation from DP1-mediated vasodilation, which is often a confounding factor when using native PGD2 [1].

Stable Standard for Quantifying Endocannabinoid-like Lipids in LC-MS/MS

The compound's stability and defined structure make it a robust internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods aimed at quantifying PGD2-glyceryl ester species. Its resistance to isomerization ensures accurate and reproducible peak integration over long analytical runs, overcoming a major challenge in lipidomics workflows [2].

Selective Probe for Studying 2-AG Hydrolysis Pathways

Given its weak inhibition of 2-oleoylglycerol hydrolysis (<20% at all tested concentrations) [3], PGD2-dihydroxypropanylamine serves as a valuable negative control or selective tool in assays measuring monoacylglycerol lipase (MAGL) activity. This allows for the discrimination between direct enzyme inhibition and other potential modulatory effects on the endocannabinoid system.

Application

Selection Property

Validation Focus

DP2/CRTH2 pathway studies

Predominant DP2 receptor interaction

DP1 vs. DP2 pathway differentiation in inflammatory models

LC-MS/MS lipidomics quantification

Isomerization resistance and defined purity

Stable peak integration and calibration for PGD2-glyceryl ester species

Endocannabinoid enzyme pathway studies

Weak 2-oleoylglycerol hydrolysis inhibition

2-AG metabolism analysis without confounding enzyme inhibition

• [1] Murata T, et al. Prostaglandin D2 is a mast cell-derived anti-angiogenic factor in lung carcinoma. Nature. 2008;456(7221):739-743. View Source
• [2] Bertin Bioreagent. Prostaglandin D2 serinol amide (CAT N°: 10192) Product Page. 2024. View Source
• [3] Fowler CJ, et al. Cyclooxygenation of the arachidonoyl side chain of 1-arachidonoylglycerol and related compounds block their ability to prevent anandamide and 2-oleoylglycerol metabolism by rat brain in vitro. Biochem Pharmacol. 2005;69(8):1241-1245. View Source